1-[(4-chlorophenyl)sulfonyl]-N-(2-hydroxyethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-(2-hydroxyethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C14H19ClN2O4S/c15-12-1-3-13(4-2-12)22(20,21)17-8-5-11(6-9-17)14(19)16-7-10-18/h1-4,11,18H,5-10H2,(H,16,19)
• InChI Key: XZDRXLCDKIIYRX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCO)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H19ClN2O4S
• Molecular Weight: 346.8 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives often involves coupling of benzenesulfonyl chloride with piperidine under controlled conditions, followed by substitution reactions to introduce various functional groups (Khalid et al., 2013). For example, the synthesis of biologically active O-substituted derivatives involves dynamic pH control in aqueous media, demonstrating the complexity and precision required in synthesizing such compounds.

Molecular Structure Analysis

Molecular interaction studies, such as those conducted on similar compounds like N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, provide insight into the conformational preferences and stability of various substituents around the piperidine ring and sulfonyl group (Shim et al., 2002). These analyses are crucial for understanding the molecular basis of the compound's reactivity and potential interaction with biological targets.

Chemical Reactions and Properties

The chemical behavior of sulfonyl and piperidine derivatives can be explored through reactions such as hydrosilylation, where the presence of an arene sulfonyl group significantly affects the reaction outcome (Wang et al., 2006). Such studies highlight the reactivity of the sulfonyl group and its influence on the piperidine ring's chemical properties.

Physical Properties Analysis

The crystal structure of related compounds, like [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol, provides valuable information on the compound's physical form, including crystal class, space group, and cell parameters (Girish et al., 2008). These parameters are essential for understanding the compound's stability, solubility, and interaction with other molecules.

Chemical Properties Analysis

The analysis of chemical properties, such as the effect of different substituents on the antimicrobial activity of piperidine derivatives, helps in understanding the functional groups' role in determining biological activity (Vinaya et al., 2009). Such studies are crucial for the design of compounds with desired biological activities.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information about its biological activity. Piperazine derivatives are found in a variety of drugs with different mechanisms of action.

Future Directions

The future directions for this compound would depend on its biological activity and potential applications. Piperazine derivatives are a focus of ongoing research due to their prevalence in pharmaceuticals.